Insights into the past and future of Janus-di-N-heterocyclic carbenes
Dalton Transactions Pub Date: 2021-07-19 DOI: 10.1039/D1DT02035H
Abstract
Janus di-N-heterocyclic carbene (NHC) ligands are a subclass of poly-NHCs that feature coordination to two transition metals in a facially opposed manner. The combination of the structural features of Janus type ligands, with the properties conferred by the NHC ligands, has conferred Janus-di-NHCs with privileged attributes for their use in diverse areas of research, such as homogeneous catalysis, materials chemistry and supramolecular chemistry. In molecular chemistry, Janus di-NHCs constitute one of the most useful chemical platforms for constructing dimetallic structures, and this includes both homo- and hetero-dimetallic compounds. This review aims to cover the most relevant advances in the use of Janus-di-NHCs during the last 15 years, by classifying them according to their specific structural features.
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